Cas no 2171281-25-5 ((2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
• CAS No: 2171281-25-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6411978
• PubChem ID: 165766132
• Update Time: 2025-05-25

(2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
• 2171281-25-5
• (2S,3S)-2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid
• EN300-1516189

• Inchi： 1S/C27H34N2O5/c1-5-17(4)23(24(30)31)28-25(32)27(6-2,7-3)29-26(33)34-16-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,17,22-23H,5-7,16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t17-,23-/m0/s1
• InChI Key： MHSPZQPVDPOWHV-SBUREZEXSA-N
• SMILES： O(C(NC(C(N[C@H](C(=O)O)[C@@H](C)CC)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid

Research Brief on (2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid (CAS: 2171281-25-5)

The compound (2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid (CAS: 2171281-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This peptide derivative, characterized by its unique stereochemistry and Fmoc (9-fluorenylmethoxycarbonyl) protecting group, is primarily utilized in solid-phase peptide synthesis (SPPS) and drug discovery. Recent studies have explored its potential as a building block for novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of constrained peptidomimetics. The researchers highlighted its ability to enhance conformational stability, which is critical for improving binding affinity to biological targets. The study employed nuclear magnetic resonance (NMR) spectroscopy and molecular dynamics simulations to validate the compound's structural integrity and its compatibility with standard SPPS protocols. These findings underscore its utility in the development of next-generation peptide-based drugs.

Further research has focused on the pharmacokinetic properties of derivatives of (2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported improved metabolic stability and oral bioavailability in rodent models, suggesting its potential for oral drug formulations. The study also identified minimal off-target effects, making it a promising candidate for further preclinical development.

In addition to its therapeutic applications, this compound has been instrumental in chemical biology tools. For instance, a recent Nature Chemical Biology paper described its use in activity-based probes (ABPs) for profiling protease activity in complex biological samples. The Fmoc group's orthogonality allowed for efficient conjugation with fluorophores, enabling real-time imaging of enzymatic activity in live cells. This advancement opens new avenues for diagnostic and therapeutic monitoring in diseases such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in scaling up the synthesis of (2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid. Current methods rely on multi-step organic synthesis, which can be cost-prohibitive for large-scale production. However, recent innovations in flow chemistry and biocatalysis, as discussed in a 2023 ACS Catalysis review, offer potential solutions to these scalability issues.

In conclusion, (2S,3S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid (CAS: 2171281-25-5) represents a versatile and valuable tool in both drug discovery and chemical biology. Its unique structural features and demonstrated biological activity make it a compound of significant interest for future research. Continued efforts to optimize its synthesis and explore its therapeutic potential are expected to yield impactful contributions to the field.